Cas no 29393-32-6 (5-Acetyloxolan-2-one)

• Product Name: 5-Acetyloxolan-2-one
• CAS No: 29393-32-6
• MF: C₆H₈O₃
• MW: 128.125922203064
• MDL: MFCD00276569
• CID: 285371
• PubChem ID: 62856
• Update Time: 2025-04-19

5-Acetyloxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Acetyldihydrofuran-2(3H)-one
• 2(3H)-Furanone,5-acetyldihydro-
• 5-acetyloxolan-2-one
• 5-acetyltetrahydrofuran-2-one
• 5-acetyl-dihydro-furan-2-one
• 5-oxo-4-hexanolide
• SOLERONE
• 2(3H)-Furanone, 5-acetyldihydro-
• AKOS006230435
• DTXSID00951927
• 4-Hydroxy-5-oxohexanoic acid lactone
• MFCD00276569
• 5-Acetyl-gamma-butryolactone
• AHLDCEZSQNGEFT-UHFFFAOYSA-N
• 5-Acetyldihydro-2(3H)-furanone
• Hexanoic acid, 4-hydroxy-5-oxo-, lactone
• CS-0246380
• AI3-25454
• xi-5-Acetyltetrahydro-2(3H)-furanone
• 4-Hydroxy-5-ketohexanoic acid lactone
• NS00049070
• 29393-32-6
• CHEBI:173479
• EINECS 249-603-2
• SCHEMBL274337
• 4-Hydroxy-5-oxohexanoic acid gamma-lactone
• FT-0619940
• Hexanoic acid, 4-hydroxy-5-oxo-, gamma-lactone
• EN300-323132
• 5-Acetyloxolan-2-one

• MDL： MFCD00276569
• Inchi： 1S/C6H8O3/c1-4(7)5-2-3-6(8)9-5/h5H,2-3H2,1H3
• InChI Key： AHLDCEZSQNGEFT-UHFFFAOYSA-N
• SMILES： O1C(CCC1C(C)=O)=O

Computed Properties

• Exact Mass: 128.04700
• Monoisotopic Mass: 128.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 0

Experimental Properties

• Density: 1.191
• Boiling Point: 286.3°C at 760 mmHg
• Flash Point: 128.2°C
• Refractive Index: 1.458
• PSA: 43.37000
• LogP: 0.28100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha-acyloxy carbonyl compounds